17|A-Acetoxy-2|A-bromo-5|A-androstanone
Description
17α-Acetoxy-2α-bromo-5α-androstanone (17-Br-A) is a synthetic steroid hormone analog of 5α-dihydrotestosterone (DHT). It is a member of the androstane class of steroids and has been used in scientific research to study the effects of DHT on the body. 17-Br-A has been used to study the effects of DHT on the brain, reproductive organs, and other tissues.
Scientific Research Applications
Synthesis and Crystal Structure Analysis
The synthesis of related compounds to 17|A-Acetoxy-2|A-bromo-5|A-androstanone has been an area of interest. For instance, the steroid 3β-acetoxy-5α-bromo-6β-hydroxyandrostan-17-one was synthesized and characterized by various techniques including FT-IR, 1H-NMR, EI-MS, and ESI-HRMS. Its crystal structure was determined, showing the molecule's conformation and intermolecular interactions which form a three-dimensional network. This research contributes to the understanding of the structural aspects of similar steroids (Zhang, Xu, & Hu, 2010).
Derivative Synthesis and Transformations
Derivatives of 17|A-Acetoxy-2|A-bromo-5|A-androstanone have been synthesized, contributing to the field of organic chemistry. For example, the conversion of 3α-Acetoxy-16α-bromo-5α-androstan-17-one into various derivatives highlights the versatility of these compounds in chemical synthesis and the potential to create novel molecules with specific properties (Matsui & Kinuyama, 1976).
Inhibition of 17β-Hydroxysteroid Dehydrogenases
A study on the synthesis of androstane derivatives, including those related to 17|A-Acetoxy-2|A-bromo-5|A-androstanone, showed their potential as inhibitors of 17β-hydroxysteroid dehydrogenases. These compounds could be significant in the development of therapeutic agents for conditions like prostate cancer, given their inhibition of specific enzymes without producing androgenic activity (Djigoué, Ngatcha, Roy, & Poirier, 2013).
Chemical Properties and Spectral Data Analysis
The study of steroidal compounds similar to 17|A-Acetoxy-2|A-bromo-5|A-androstanone involves examining their chemical properties and spectral data. Research in this area contributes to the broader understanding of steroidal chemistry and can aid in the development of new synthetic methods and compounds (Nikolaropoulos & Catsoulacos, 1988).
properties
IUPAC Name |
[(2R,5S,8R,9S,10S,13S,14S,17R)-2-bromo-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31BrO3/c1-12(23)25-19-7-6-15-14-5-4-13-10-18(24)17(22)11-21(13,3)16(14)8-9-20(15,19)2/h13-17,19H,4-11H2,1-3H3/t13-,14-,15-,16-,17+,19+,20-,21-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIYCCKUSMYHYMN-PMFAJICFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)Br)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O[C@@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(C[C@H](C(=O)C4)Br)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20746918 | |
Record name | (2alpha,5alpha,17alpha)-2-Bromo-3-oxoandrostan-17-yl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20746918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
411.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
17|A-Acetoxy-2|A-bromo-5|A-androstanone | |
CAS RN |
6173-35-9 | |
Record name | (2alpha,5alpha,17alpha)-2-Bromo-3-oxoandrostan-17-yl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20746918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Androstan-3-one, 17-(acetyloxy)-2-bromo-, (2α,5α,17β) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.